Cas no 1804893-30-8 (Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate)

• Product Name: Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate
• CAS No: 1804893-30-8
• MF: C₁₀H₅F₆IO₂
• MW: 398.04039645195
• CID: 4964790
• Update Time: 2025-11-02

Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate

• Inchi： 1S/C10H5F6IO2/c1-19-8(18)5-2-4(9(11,12)13)3-6(17)7(5)10(14,15)16/h2-3H,1H3
• InChI Key： ZQNDEAXXHAMWBM-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(C(=O)OC)=C1C(F)(F)F

Computed Properties

• Exact Mass: 397.92385 g/mol
• Monoisotopic Mass: 397.92385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3
• Molecular Weight: 398.04

Additional information on Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate

Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate (CAS No. 1804893-30-8): A Versatile Fluorinated Building Block for Organic Synthesis

In the rapidly evolving field of fluorinated organic compounds, Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate (CAS No. 1804893-30-8) has emerged as a valuable synthetic intermediate with unique electronic properties and broad application potential. This trifluoromethyl-substituted benzoate derivative combines the electron-withdrawing effects of multiple fluorine atoms with the versatile reactivity of an aromatic iodide, making it particularly useful in modern pharmaceutical chemistry, material science, and agrochemical research.

The molecular structure of Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate features three strategically positioned functional groups: two trifluoromethyl groups at the 2- and 5-positions, an iodo substituent at the 3-position, and a methyl ester at the 1-position. This unique arrangement creates a highly electron-deficient aromatic system that is increasingly sought after for developing PET radiotracers and fluorescent probes, addressing current research trends in medical imaging and diagnostics.

Recent advances in cross-coupling reactions have significantly expanded the utility of Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate in drug discovery. The aromatic iodide moiety readily participates in palladium-catalyzed couplings, allowing for efficient introduction of various aryl, heteroaryl, and alkynyl groups. This reactivity profile aligns perfectly with the pharmaceutical industry's growing demand for fluorinated drug candidates, as evidenced by the increasing number of FDA approvals for fluorinated pharmaceuticals in recent years.

The trifluoromethyl groups in Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate impart several valuable characteristics to molecules derived from this building block. These include enhanced metabolic stability, improved membrane permeability, and increased binding affinity to biological targets - properties that are frequently searched by medicinal chemists optimizing lead compounds. The compound's CAS No. 1804893-30-8 has seen rising interest in patent literature related to kinase inhibitors and GPCR modulators.

In material science applications, Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate serves as a precursor for liquid crystal materials and organic semiconductors. The strong electron-withdrawing nature of the bis(trifluoromethyl) groups makes derivatives particularly useful in developing n-type organic semiconductors, a hot topic in the search for more efficient organic photovoltaic materials and OLED components.

The synthetic versatility of Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate extends to its ester functionality, which can be selectively hydrolyzed to the corresponding carboxylic acid or reduced to the benzyl alcohol. These transformations enable the creation of diverse molecular architectures while maintaining the valuable fluorine substitution pattern. Recent publications have highlighted its use in constructing fluorinated metal-organic frameworks (MOFs) with unusual gas adsorption properties.

From a commercial perspective, the demand for Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate (CAS No. 1804893-30-8) has grown steadily, reflecting broader market trends toward specialty fluorinated chemicals. Suppliers have responded by improving synthesis routes to enhance yield and purity, with current methods typically involving sequential trifluoromethylation and iodination of methyl benzoate derivatives. Analytical data for this compound typically shows characteristic 19F NMR signals around -60 ppm and distinctive mass spectral fragmentation patterns.

Environmental and handling considerations for Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate follow standard protocols for iodoaromatic compounds. While not classified as highly hazardous, appropriate precautions should be taken due to its potential photosensitivity and the general recommendations for handling organofluorine compounds. Storage under inert atmosphere and protection from light are commonly advised to maintain stability.

The future research potential of Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate appears particularly promising in emerging areas such as fluorinated covalent organic frameworks (COFs) and bioisosteric replacements in medicinal chemistry. Its CAS No. 1804893-30-8 is increasingly appearing in patent applications related to electronic materials and therapeutic agents, suggesting growing recognition of its value as a multifunctional building block in cutting-edge chemical research.

For researchers seeking high-quality Methyl 2,5-bis(trifluoromethyl)-3-iodobenzoate, verification of the CAS No. 1804893-30-8 and comprehensive analytical data (including HPLC purity, NMR spectra, and mass spec confirmation) are essential. The compound's unique combination of fluorine substitution and iodine reactivity continues to make it a valuable tool for synthetic chemists working at the interface of fluorine chemistry and functional materials development.